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Compound of Interest

Compound Name: 5-Amino-2-methyl-2-pentanol

Cat. No.: B185641 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific literature on 5-Amino-2-methyl-2-pentanol is
exceptionally limited. This document provides a summary of its known physicochemical

properties and safety information based on available data. Due to the scarcity of research, this

guide also offers generalized experimental and logical workflows for the characterization and

investigation of a novel amino alcohol, which may be applicable to the study of this compound.

Core Compound Properties
5-Amino-2-methyl-2-pentanol is a primary amino alcohol. Its structure suggests potential

utility as a building block in organic synthesis, though specific applications are not well-

documented in peer-reviewed literature.

Table 1: Physicochemical Properties of 5-Amino-2-methyl-2-pentanol
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Property Value Source

Molecular Formula C6H15NO PubChem[1]

Molecular Weight 117.19 g/mol PubChem[1]

CAS Number 108262-66-4 PubChem[1]

Appearance
Pale yellow to colorless solid

or semi-solid or liquid
Various Suppliers[2]

Boiling Point (Predicted) 182.7 ± 23.0 °C at 760 Torr Chemical Supplier Data[2]

Density (Predicted) 0.909 ± 0.06 g/cm³ at 20°C Chemical Supplier Data[2]

XLogP3-AA (Predicted) -0.1 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 3 PubChem

Topological Polar Surface Area 46.3 Å² PubChem[1]

Table 2: Computed Identifiers for 5-Amino-2-methyl-2-pentanol

Identifier Type Identifier

IUPAC Name 5-amino-2-methylpentan-2-ol[1]

InChI
InChI=1S/C6H15NO/c1-6(2,8)4-3-5-7/h8H,3-

5,7H2,1-2H3[1]

InChIKey HQRGNSMVEPYXHU-UHFFFAOYSA-N[1]

SMILES CC(C)(CCCN)O[1]

Safety and Handling
While comprehensive toxicological data is unavailable, the compound is classified with several

hazards based on computational predictions.
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Table 3: GHS Hazard Classification for 5-Amino-2-methyl-2-pentanol

Hazard Code Description

H302 Harmful if swallowed[1]

H315 Causes skin irritation[1]

H318 Causes serious eye damage[1]

H335 May cause respiratory irritation[1]

Handling Recommendations:

Handle in accordance with good industrial hygiene and safety practices.[3]

Use in a well-ventilated area.[4]

Wear protective gloves, clothing, and eye/face protection.[4][5]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]

Keep away from heat, sparks, and open flames.[5]

Store in a cool, dry, well-ventilated place in a tightly sealed container.[2][5]

Experimental Protocols
No specific experimental protocols for the synthesis or application of 5-Amino-2-methyl-2-
pentanol have been found in the reviewed literature. However, a general synthesis for a

structurally related compound, 5-amino-1-pentanol, is provided below as a representative

example of amino alcohol synthesis.

Representative Synthesis: 5-Amino-1-pentanol (Not 5-Amino-2-methyl-2-pentanol)

A patented method for the synthesis of 5-amino-1-pentanol involves the reductive amination of

3,4-dihydro-2H-pyran.[6]

Materials:
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3,4-dihydro-2H-pyran

Water

Ammonia

Hydrogen

Ni-Co catalyst (or similar)

Reaction vessel suitable for high pressure and temperature

Methodology:

Hydration: 3,4-dihydro-2H-pyran is subjected to a hydration reaction with water in a

protective atmosphere at a temperature of 60-120°C for 0.5-10 hours. This step forms the

intermediate 2-hydroxytetrahydropyran.[6]

Reductive Amination: The resulting 2-hydroxytetrahydropyran undergoes a reductive

amination reaction with ammonia and hydrogen over a suitable catalyst (e.g., Ni-Co). The

reaction is carried out at a temperature of up to 120°C and a pressure of up to 3 MPa.[6]

Purification: The final product, 5-amino-1-pentanol, is then purified from the reaction mixture.

This process has been reported to achieve yields of up to 93%.[6]

Note: This protocol is for a different compound and would require significant modification and

optimization for the synthesis of 5-Amino-2-methyl-2-pentanol.

Signaling Pathways and Biological Activity
There is no information available in the scientific literature regarding any signaling pathways or

specific biological activities of 5-Amino-2-methyl-2-pentanol. Amino alcohols as a class have

been investigated for a wide range of biological activities, including as potential antibiotic and

antifungal agents.[7][8] Some novel β-amino alcohol derivatives have been screened for

cytotoxic activity against human cancer cell lines.[9]

Mandatory Visualizations
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As no specific experimental workflows or signaling pathways for 5-Amino-2-methyl-2-
pentanol are available, the following diagrams illustrate generalized logical workflows for the

characterization and investigation of a novel chemical compound.

Workflow for Novel Compound Characterization

Synthesis & Purification

Structural Characterization Physicochemical Analysis

Chemical Synthesis

Purification
(e.g., Chromatography, Distillation)

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(MS) IR Spectroscopy Elemental Analysis Solubility Testing Melting/Boiling Point pKa Determination

Click to download full resolution via product page

A generalized workflow for the synthesis and characterization of a novel chemical compound.
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Logical Workflow for Bioactivity Investigation of a Novel Amino Alcohol

Initial Biological Screening

Hit Identification & Follow-up

Mechanism of Action Studies

Novel Amino Alcohol
(e.g., 5-Amino-2-methyl-2-pentanol)

Cytotoxicity Assays
(e.g., MTT on cancer cell lines)

Antimicrobial Screening
(Bacteria, Fungi)

Receptor Binding Assays
(if structurally similar to known ligands)

Bioactivity Confirmed?

No Significant Activity

No

pathwa_analysis

Yes

Signaling Pathway Analysis

Target Identification

Structure-Activity
Relationship (SAR) Studies
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A logical workflow for investigating the potential biological activity of a novel amino alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b185641?utm_src=pdf-body-img
https://www.benchchem.com/product/b185641?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b185641?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 5-Amino-2-methylpentan-2-ol | C6H15NO | CID 22735029 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. FCKeditor - Resources Browser [ohiotech.edu]

3. fishersci.com [fishersci.com]

4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

5. assets.thermofisher.cn [assets.thermofisher.cn]

6. CN108947851B - A kind of synthetic method of 5-amino-1-pentanol - Google Patents
[patents.google.com]

7. Amino Alcohols as Potential Antibiotic and Antifungal Leads - PMC [pmc.ncbi.nlm.nih.gov]

8. Amino Alcohols as Potential Antibiotic and Antifungal Leads | MDPI [mdpi.com]

9. Design, synthesis and cytotoxic activities of novel β-amino alcohol derivatives - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [5-Amino-2-methyl-2-pentanol: A Technical Data
Summary and Research Guidance]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b185641#5-amino-2-methyl-2-pentanol-literature-
review-and-background]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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